D-Glucono-1,5-lactone

• CAS No.: 1335-57-5
• Product Name: D-Glucono-1,5-lactone
• Molecular Formula: C6H10O6
• Molecular Weight: 178.14 g/mol
• IUPAC Name: (3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one
• Standard InChI: InChI=1S/C6H10O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-5,7-10H,1H2/t2-,3-,4+,5-/m1/s1
• Standard InChIKey: PHOQVHQSTUBQQK-SQOUGZDYSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H](C(=O)O1)O)O)O)O
• SMILES: C(C1C(C(C(C(=O)O1)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(=O)O1)O)O)O)O
• Colorform: White crystals
• Density: 1.610 g/cu cm at -5 °C
• Melting Point: Mp 150-152 °; 155 °C /decomposes/; 151-155°C
• Physical Description: DryPowder; Fine, white, nearly odourless, crystalline powder; Solid
• Description: Gluconolactone is a naturally occurring polyhydroxy acid (PHA) with metal chelating, moisturizing and antioxidant activity. Gluconolactone can be produced by enzymatic oxidation of D-glucose oxidation. Its ability in free radicals scavenging accounts for its antioxidant property. It is used in cosmetic product and as a coagulant in tofu processing. (NCI05); Gluconolactone, also known as GDL (gluconate) or E575, belongs to the class of organic compounds known as gluconolactones. These are polyhydroxy acids containing a gluconolactone molecule, which is characterized by a tetrahydropyran substituted by three hydroxyl groups, one ketone group, and one hydroxymethyl group. Gluconolactone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Gluconolactone has been primarily detected in blood. Within the cell, gluconolactone is primarily located in the cytoplasm. Gluconolactone participates in a number of enzymatic reactions. In particular, Gluconolactone and nadph can be biosynthesized from Beta-D-glucose 6-phosphate and nadp; which is mediated by the enzyme glucose-6-phosphate 1-dehydrogenase. In addition, Gluconolactone and water can be converted into 6-phosphogluconic acid; which is catalyzed by the enzyme 6-phosphogluconolactonase. In humans, gluconolactone is involved in the pentose phosphate pathway. Gluconolactone is also involved in a few metabolic disorders, which include transaldolase deficiency, glucose-6-phosphate dehydrogenase deficiency, and ribose-5-phosphate isomerase deficiency. Gluconolactone has an odorless taste.; Gluconolactone is a naturally-occurring food additive used as a sequestrant, an acidifier, or a curing, pickling, or leavening agent. It is a cyclic ester of D-gluconic acid. Pure gluconolactone is a white odorless crystalline powder.
• Solubility: 590000 mg/L (at 25 °C); 3.31 M; Freely soluble in water. Sparingly soluble in ethanol; 590 mg/mL at 25 °C; 1 gram in 100 grams alcohol; insoluble in ether and acetone.; In water, 5.9X10+5 mg/L at 25 °C; 590.0 mg/mL
• Synonyms: eta-glucono-1,5-lactone; delta-gluconolactone; GDL (gluconate); gluconic lactone; glucono-delta-lactone; gluconolactone; gulonic acid gamma-lactone
• Vapor Pressure: 2.8X10-9 mm Hg at 25 deg (est)
• PubChem Compound: 7027
• Last Modified: Nov 11 2021